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Compound of Interest

Compound Name: Strontium carbonate

Cat. No.: B167840

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
solvothermal synthesis of strontium carbonate (SrCOs) and its application in photocatalysis.
The methodologies outlined are based on established research for the degradation of organic
pollutants, such as methylene blue.

Introduction

Strontium carbonate, a material traditionally used in applications such as the manufacturing
of fireworks and cathode-ray tubes, has emerged as a promising photocatalyst.[1]
Solvothermal synthesis offers a versatile method to produce crystalline SrCOs with tailored
properties for enhanced photocatalytic activity.[1][2] This approach allows for the control of
particle size, morphology, and band gap energy, which are critical parameters for efficient
photocatalysis.[1][3] The photocatalytic process relies on the generation of electron-hole pairs
in the semiconductor material upon light irradiation, leading to the formation of reactive oxygen
species that can degrade organic pollutants.[1]

Data Presentation
Table 1: Solvothermal Synthesis Parameters and
Resulting SrCOs Properties
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Sr:EtOH Temperatur Time (h) Crystalline Band Gap Light
ime
Mole Ratio e (°C) Phase (eV) Response
Mixed phases
(SrC0Os and
1:13 100 2
Sr(OH)z-xH2
0)
Single phase
1:18 100 2 4.63 uv
SrCOs
Single phase o
1:23 100 2 2.62 Visible
SrCOs
Mixed phases
(SrCOs and
1:27 100 2
Sr(OH)z-xHz
0)
1:18/1:23 80 2 Mixed phases
1:18/1:23 150 2 Mixed phases
1:18/1:23 100 05,1.0,3 Mixed phases
Commercial
3.25 uv
SrCOs

Data compiled from a study by Lertjiraruj et al. (2023).[1]

Table 2: Photocatalytic Degradation of Methylene Blue
(MB) using Synthesized SrCOs
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. Methylene Blue Removal
Catalyst Condition

Efficiency (%)
1:23 SrCOs Visible Light (3 h) High
1:23 SrCOs Dark (3 h) Low
1:23 SrCOs + tert-BuOH o )
] Visible Light (3 h) 6.90
(Radical Scavenger)
1:18 SrCOs Visible Light Low

The results indicate that the 1:23 SrCOs sample is an effective visible-light-responsive
photocatalyst, and the degradation mechanism is primarily driven by hydroxyl radicals.[1] The
removal of methylene blue is attributed to the photocatalytic process rather than adsorption.[1]

Experimental Protocols
Solvothermal Synthesis of Strontium Carbonate

This protocol is adapted from the procedure described by Lertjiraruj et al. (2023).[1]
Materials:

e Strontium hydroxide octahydrate (Sr(OH)2-8H20)

« Ethanol (EtOH)

» Deionized water

 Ultrasonic bath

» Autoclave

e Centrifuge

e Drying oven

Procedure:
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Prepare a suspension of 20 g of Sr(OH)2:8H20 in 100 mL of ethanol. This corresponds to
specific Sr:EtOH mole ratios that can be adjusted (e.g., 1:18 or 1:23) to target different
photocatalytic properties.[1]

Sonicate the suspension in an ultrasonic bath for 20 minutes to ensure homogeneity.
Transfer the suspension to a Teflon-lined stainless steel autoclave.

Heat the autoclave to the desired temperature (e.g., 100 °C) and maintain it for a specific
duration (e.g., 2 hours).[1] Note that temperatures of 80°C and 150°C, and times of 0.5, 1.0,
and 3 hours resulted in mixed-phase products.[1]

Allow the autoclave to cool down to room temperature naturally.
Collect the precipitate by centrifugation.

Wash the precipitate thoroughly with deionized water to remove any unreacted
Sr(OH)2-xH20.

Dry the final product in an oven at a suitable temperature (e.g., 60-80 °C) overnight.

Store the dried SrCOs powder in a desiccator.

Photocatalytic Activity Evaluation

This protocol describes the evaluation of the photocatalytic activity of the synthesized SrCOs

using the degradation of methylene blue (MB) as a model reaction under visible light

irradiation.[1]

Materials:

Synthesized SrCOs photocatalyst
Methylene blue (MB)
Deionized water

Visible light source (e.g., halogen lamp)
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Magnetic stirrer
Spectrophotometer

tert-Butyl alcohol (tert-BuOH) (for radical scavenging experiment)

Procedure:

Prepare a stock solution of methylene blue (e.g., 10 ppm) in deionized water.

Disperse the synthesized SrCOs photocatalyst in the MB solution at a specific loading (e.g.,
4.0 g-L79).[1]

Stir the suspension in the dark for a period (e.g., 30 minutes) to reach adsorption-desorption
equilibrium.

Irradiate the suspension with a visible light source while continuously stirring. Maintain a
constant temperature (e.g., 30 °C).[1]

At regular time intervals, withdraw aliquots of the suspension.
Centrifuge the aliquots to separate the photocatalyst particles.

Measure the absorbance of the supernatant at the maximum absorption wavelength of MB
(approximately 664 nm) using a spectrophotometer.

Calculate the degradation efficiency using the formula: Degradation Efficiency (%) = [(Co -
Ct) / Co] x 100 where Co is the initial concentration of MB and C: is the concentration at time
L

Control Experiments:
o Run the experiment in the dark to assess adsorption.
o Run the experiment without the photocatalyst to assess photolysis.

Radical Scavenging Experiment: To confirm the role of hydroxyl radicals, add a radical
scavenger such as tert-butyl alcohol to the reaction mixture before irradiation and measure
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the degradation efficiency.[1] A significant decrease in efficiency indicates that hydroxyl
radicals are the primary active species.[1]

Visualizations

Experimental Workflow for Solvothermal Synthesis and
Photocatalysis
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Caption: Workflow for SrCOs synthesis and photocatalytic testing.
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Proposed Photocatalytic Degradation Mechanism of
Methylene Blue

Visible Light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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